1-(2-chlorophenyl)-3-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}urea

• IUPAC Name: 1-(2-chlorophenyl)-3-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]urea
• InChI: InChI=1S/C17H20ClN5O/c18-14-4-1-2-5-15(14)22-17(24)21-12-13-6-10-23(11-7-13)16-19-8-3-9-20-16/h1-5,8-9,13H,6-7,10-12H2,(H2,21,22,24)
• InChI Key: HIPZJZQALWBZLM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NC2=CC=CC=C2Cl)C3=NC=CC=N3
• Molecular Formula: C17H20ClN5O
• Molecular Weight: 345.8 g/mol

Description

1-(2-Chlorophenyl)-3-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}urea (CPMU) is an organic compound with a wide range of applications in scientific research. It is a versatile compound that has demonstrated its potential in various areas of science, including biochemistry, physiology, and pharmacology. CPMU has been studied extensively in the laboratory, and its unique properties have been found to be beneficial in many different experiments.

Scientific Research Applications

1-(2-chlorophenyl)-3-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}urea has been used in a variety of scientific research applications. It has been studied as a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is involved in the production of pro-inflammatory molecules, and its inhibition has been found to reduce inflammation. This compound has also been studied as an inhibitor of the enzyme thromboxane A2 synthase (TBXAS-2). TBXAS-2 is involved in the production of thromboxane A2, a potent vasoconstrictor. Inhibition of TBXAS-2 has been found to reduce blood pressure and improve cardiovascular health. In addition, this compound has been studied as a potential inhibitor of the enzyme 5-lipoxygenase (5-LOX). 5-LOX is involved in the production of leukotrienes, which are pro-inflammatory molecules. Inhibition of 5-LOX has been found to reduce inflammation.

Mechanism of Action

The mechanism of action of 1-(2-chlorophenyl)-3-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}urea is not fully understood. However, it is believed that this compound binds to the active sites of the enzymes COX-2, TBXAS-2, and 5-LOX, preventing them from catalyzing the reactions necessary for the production of the relevant molecules. This inhibition of the enzymes leads to a reduction in the production of the relevant molecules, which in turn leads to a decrease in inflammation and improved cardiovascular health.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied extensively. Inhibition of the enzymes COX-2, TBXAS-2, and 5-LOX by this compound has been found to reduce inflammation, improve cardiovascular health, and reduce blood pressure. This compound has also been found to reduce the production of the pro-inflammatory molecules prostaglandin E2, thromboxane A2, and leukotriene B4. In addition, this compound has been found to reduce the expression of genes involved in inflammation and the production of pro-inflammatory molecules.

Advantages and Limitations for Lab Experiments

The use of 1-(2-chlorophenyl)-3-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}urea in laboratory experiments has several advantages. This compound is a relatively inexpensive compound, and it is relatively easy to synthesize. In addition, this compound has a wide range of applications in scientific research, and its inhibitory effects on various enzymes have been well-studied. However, there are also some limitations to the use of this compound in laboratory experiments. This compound has a relatively short half-life, which limits its effectiveness in long-term experiments. In addition, this compound has not been studied extensively in vivo, and its effects on humans have not been fully investigated.

Future Directions

There are several potential future directions for 1-(2-chlorophenyl)-3-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}urea research. One potential direction is to investigate the effects of this compound on other enzymes and molecules involved in inflammation and other biological processes. In addition, further research could be conducted to investigate the long-term effects of this compound on humans. Another potential direction is to investigate the potential therapeutic applications of this compound, such as its use as an anti-inflammatory drug or as a treatment for cardiovascular disease. Finally, further research could be conducted to investigate the potential synergistic effects of this compound when combined with other compounds.

Synthesis Methods

The synthesis of 1-(2-chlorophenyl)-3-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}urea can be achieved through a multi-step procedure. The first step involves the formation of a pyrimidine-2-ylpiperidine-4-ylmethyl ester from piperidine and pyrimidine-2-carboxylic acid. This is followed by the reaction of the ester with 2-chlorobenzonitrile, which yields the desired this compound. The reaction is carried out in a solvent such as dichloromethane and is catalyzed by an acid such as p-toluenesulfonic acid. The reaction is typically complete within 24 hours, and the product can be purified by recrystallization.